2-(phenylamino)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)thiazole-4-carboxamide

• IUPAC Name: 2-anilino-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C17H16N4OS2/c22-15(21-17-19-12-8-4-5-9-14(12)24-17)13-10-23-16(20-13)18-11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9H2,(H,18,20)(H,19,21,22)
• InChI Key: GQQAEHIUCXHFJL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)C3=CSC(=N3)NC4=CC=CC=C4
• Molecular Formula: C17H16N4OS2
• Molecular Weight: 356.5 g/mol

Description

2-(phenylamino)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)thiazole-4-carboxamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a member of the thiazole family of compounds, which are known for their diverse biological activities. In

Scientific Research Applications

Antibacterial Activity

Studies on derivatives of 2-phenylamino-thiazole have shown promising antibacterial activity, particularly against Gram-positive strains such as Staphylococcus aureus and Bacillus subtilis. These compounds have been synthesized and evaluated for their potential as antimicrobial agents. The antibacterial efficacy of these molecules highlights their significance in the development of new therapeutic agents for treating infections (Bikobo et al., 2017).

Anticancer Potential

Research into thiazole carboxamide derivatives has also explored their potential anticancer activities. For instance, certain synthesized compounds have demonstrated moderate to excellent anticancer activity against various cancer cell lines, suggesting their utility in cancer research and therapy development (Ravinaik et al., 2021).

Synthesis and Chemical Properties

The synthesis of thiazole derivatives, including the specific compound , involves complex chemical processes that yield various biologically active molecules. These synthetic routes and the chemical properties of the resulting compounds are crucial for understanding their mechanism of action and potential applications in medicinal chemistry (Mohareb et al., 2004).

Antileukemic Activity

Further studies have investigated the role of tetrahydrobenzo[d]thiazole derivatives as anti-leukemic agents, demonstrating their efficacy in inhibiting leukemia cell proliferation. This research underscores the therapeutic promise of these compounds in the treatment of leukemia and possibly other hematological malignancies (Prasanna et al., 2010).